Cas no 627524-77-0 (1,2-Ethanediamine, N-[2-(2-chlorophenyl)ethyl]-N'-cyclooctyl-)

• Product Name: 1,2-Ethanediamine, N-[2-(2-chlorophenyl)ethyl]-N'-cyclooctyl-
• CAS No: 627524-77-0
• MF: C₁₈H₂₉ClN₂
• MW: 308.889263868332
• CID: 432733
• PubChem ID: 16076739
• Update Time: 2025-04-19

1,2-Ethanediamine, N-[2-(2-chlorophenyl)ethyl]-N'-cyclooctyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine, N-[2-(2-chlorophenyl)ethyl]-N'-cyclooctyl-
• N-[2-(2-chlorophenyl)ethyl]-N'-cyclooctylethane-1,2-diamine
• 627524-77-0
• N~1~-[2-(2-Chlorophenyl)ethyl]-N~2~-cyclooctylethane-1,2-diamine
• N-[2-(2-chlorophenyl)ethyl]-N'-cyclooctyl-ethane-1,2-diamine
• DTXSID30581978

• Inchi： 1S/C18H29ClN2/c19-18-11-7-6-8-16(18)12-13-20-14-15-21-17-9-4-2-1-3-5-10-17/h6-8,11,17,20-21H,1-5,9-10,12-15H2
• InChI Key： ZNBBKAMVOFLQHQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CCNCCNC1CCCCCCC1

Computed Properties

• Exact Mass: 308.20217
• Monoisotopic Mass: 308.2019266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• PSA: 24.06